1-(1-Ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-fluorophenyl)urea

• IUPAC Name: 1-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-3-(4-fluorophenyl)urea
• InChI: InChI=1S/C18H18FN3O2/c1-2-22-16-9-8-15(11-12(16)3-10-17(22)23)21-18(24)20-14-6-4-13(19)5-7-14/h4-9,11H,2-3,10H2,1H3,(H2,20,21,24)
• InChI Key: KPGFBUIGQRYNCF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H18FN3O2
• Molecular Weight: 327.4 g/mol

Description

1-(1-Ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-fluorophenyl)urea is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies, which have led to its increased use in laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Tetrahydroquinoline Derivatives : A study by Kaptı et al. (2016) explored the synthesis of 2-oxo-1,2,4,9-tetrahydro-3H-pyrimido[4,5-b]indole derivatives starting from compounds structurally related to the one . This research highlights the potential of these compounds in forming complex ring systems through intramolecular cyclization, which could be relevant for the chemical under discussion (Kaptı, Dengiz, & Balci, 2016).

Biological and Pharmacological Applications

• Anticancer Potential : Riadi et al. (2021) synthesized and characterized a new quinazolinone-based derivative, similar in structure to the compound of interest. This derivative exhibited potent cytotoxic activity against various cancer cell lines and showed inhibitory activity towards important tyrosine kinases, suggesting potential anticancer applications (Riadi et al., 2021).

• Carbonic Anhydrase Inhibition : Sujayev et al. (2016) investigated cyclic urea derivatives, which are structurally related to the compound , for their inhibition of carbonic anhydrase isozymes. This study provides insight into the potential therapeutic applications of such compounds in medical conditions where enzyme inhibition is beneficial (Sujayev et al., 2016).

• Sleep and Stress Disorders : Bonaventure et al. (2015) explored the role of a compound similar to the one as an orexin-1 receptor antagonist. Their findings indicate potential applications in treating psychiatric disorders associated with stress or hyperarousal states (Bonaventure et al., 2015).